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Compound of Interest

Compound Name: N-Benzylglycine Hydrochloride

Cat. No.: B556280

CAS Number: 7689-50-1

This technical guide provides an in-depth overview of N-Benzylglycine Hydrochloride, a
versatile building block in organic synthesis and a compound of interest for researchers,
scientists, and drug development professionals. This document outlines its chemical properties,
provides detailed experimental protocols for its synthesis, and explores its role in modulating
key signaling pathways.

Chemical and Physical Properties

N-Benzylglycine Hydrochloride is a white to off-white crystalline solid.[1] It is the
hydrochloride salt of N-benzylglycine, which enhances its stability and solubility in aqueous
solutions.[1] This compound is a derivative of the amino acid glycine, where a benzyl group is
attached to the nitrogen atom.

A summary of its key quantitative data is presented in the table below for easy reference and
comparison.
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Property Value Source(s)

CAS Number 7689-50-1 [1][2][3]

Molecular Formula CoH11NO2-HCI [3]

Molecular Weight 201.65 g/mol [2][3]

Melting Point 228-232 °C (decomposes) [4115]

Appearance White to off-white crystalline o

powder

Solubility Soluble in water [1]

Synonyms

N-Benzylglycine Hydrochloride is known by several synonyms in the scientific literature and
chemical catalogs. These include:

BzI-Gly-OH-HCI[1][4][6]

Benzylaminoacetic acid hydrochloride[1][6]

2-(benzylamino)acetic Acid Hydrochloride[6][7]

N-(phenylmethyl)glycine hydrochloride[5]

Experimental Protocols
Synthesis of N-Benzylglycine Hydrochloride

This protocol describes a common method for the synthesis of N-Benzylglycine
Hydrochloride from glycine and benzyl chloride.

Materials:
e Glycine

e Benzyl chloride
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e Sodium carbonate (Na2COs)
e Hydrochloric acid (HCI)

e Ethanol

o Diethyl ether

« Distilled water

Procedure:

e Preparation of Sodium Glycinate: In a round-bottom flask, dissolve glycine (1 equivalent) in
an aqueous solution of sodium carbonate (1.1 equivalents). Stir the mixture at room
temperature until the glycine is completely dissolved.

e Benzylation: To the solution of sodium glycinate, add benzyl chloride (1 equivalent) dropwise
while maintaining the temperature at 40-50 °C. Stir the reaction mixture vigorously for 2-3
hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Extract the
agueous layer with diethyl ether to remove any unreacted benzyl chloride and other organic
impurities.

 Acidification and Precipitation: Carefully acidify the aqueous layer with concentrated
hydrochloric acid until the pH is approximately 1-2. A white precipitate of N-Benzylglycine
Hydrochloride will form.

« |solation and Purification: Cool the mixture in an ice bath to maximize precipitation. Collect
the solid product by vacuum filtration and wash it with cold distilled water and then with a
small amount of cold ethanol.

e Drying: Dry the purified N-Benzylglycine Hydrochloride under vacuum to obtain the final
product.

Applications in Research and Drug Development
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N-Benzylglycine Hydrochloride serves as a crucial starting material and intermediate in the
synthesis of various organic compounds and pharmaceutical agents.[8] Its structural motif is
found in a number of bioactive molecules.

Derivatives of N-benzylglycine have been investigated for their potential to modulate the
activity of neurotransmitter receptors, particularly glycine receptors (GlyRs) and N-methyl-D-
aspartate (NMDA) receptors.[8] Glycine itself is a major inhibitory neurotransmitter in the
central nervous system, and its receptors are targets for a variety of therapeutic agents. The
modulation of these receptors can have significant effects on neuronal excitability and synaptic
transmission.

Signaling Pathway Modulation

The glycine receptor (GlyR) is a ligand-gated ion channel that, upon binding to glycine, opens
to allow the influx of chloride ions, leading to hyperpolarization of the neuron and inhibition of
its firing. N-Benzylglycine and its derivatives can act as allosteric modulators of GlyRs,
meaning they can bind to a site on the receptor that is different from the glycine binding site
and alter the receptor's response to glycine. This modulation can either enhance or inhibit the
receptor's function, making such compounds valuable tools for studying neuronal signaling and
as potential therapeutic agents for conditions involving neuronal hyperexcitability, such as
epilepsy and neuropathic pain.

Below is a diagram illustrating the general concept of Glycine Receptor modulation.
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Caption: Modulation of the Glycine Receptor signaling pathway.

Experimental Workflow

The following diagram outlines the key steps in the synthesis and purification of N-
Benzylglycine Hydrochloride.
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Caption: Workflow for the synthesis of N-Benzylglycine Hydrochloride.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b556280?utm_src=pdf-body-img
https://www.benchchem.com/product/b556280?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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